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Compound of Interest

Compound Name: 4-Fluoro-2-isopropoxyaniline

Cat. No.: B170368

CAS Number: 380430-47-7

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 4-Fluoro-2-isopropoxyaniline
hydrochloride (CAS No. 380430-47-7), a fluorinated aniline derivative of interest in medicinal
chemistry and drug discovery. While detailed experimental data and specific biological
applications for this compound are not extensively documented in publicly available literature,
this paper synthesizes the available information on its chemical properties, safety, and
handling. Furthermore, it explores potential synthetic pathways and applications by drawing
parallels with structurally similar compounds, such as 4-fluoro-2-methoxyaniline. This guide
aims to serve as a foundational resource for researchers interested in the potential utility of this
compound as a building block in the development of novel therapeutics.

Chemical and Physical Properties

4-Fluoro-2-isopropoxyaniline is commercially available primarily as its hydrochloride salt. The
presence of the hydrochloride affects its molecular weight and solubility.
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Property Value Source(s)

CAS Number 380430-47-7 [1]12]

4-fluoro-2-(propan-2-
IUPAC Name » _ [2]
yloxy)aniline;hydrochloride

4-Fluoro-2-isopropoxyaniline

Synonyms HCI, 4-Fluro-2-isopropoxyanile  [2]
hydrochloride
Molecular Formula CoH13CIFNO [1]
Molecular Weight 205.66 g/mol [1]
Solid (form not specified in
Appearance .
available data)
Storage Temperature -20°C [1]

Synthesis and Characterization

Detailed experimental protocols for the synthesis of 4-Fluoro-2-isopropoxyaniline are not
readily available in the surveyed literature. However, a potential synthetic route can be inferred
from procedures for analogous compounds. A plausible approach would involve the O-
isopropylation of a suitably substituted fluoronitrophenol, followed by the reduction of the nitro
group to an amine.

A general workflow for such a synthesis is proposed below.
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Proposed Synthetic Pathway
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Caption: Proposed synthetic workflow for 4-Fluoro-2-isopropoxyaniline HCI.

Characterization: Spectroscopic data (NMR, IR, Mass Spectrometry) for 4-Fluoro-2-
isopropoxyaniline hydrochloride are not widely published. However, a commercial supplier
indicates the availability of NMR, HPLC, and LC-MS data upon request[3]. For structurally
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similar compounds like 4-Fluoroaniline, detailed 1H NMR spectra are available and could serve
as a reference for spectral interpretation[4].

Applications in Drug Discovery and Medicinal
Chemistry

While specific applications of 4-Fluoro-2-isopropoxyaniline in drug development are not
documented, its structural motifs—a fluorinated aniline core—are prevalent in many biologically
active molecules. The introduction of fluorine into drug candidates can significantly impact their
physicochemical and pharmacokinetic properties, including metabolic stability, binding affinity,
and membrane permeability.

Aniline derivatives are crucial intermediates in the synthesis of a wide range of
pharmaceuticals. For instance, the structurally related compound, 4-Fluoro-2-methoxyaniline, is
a key building block in the synthesis of kinase inhibitors and other targeted therapies[5]. It is
plausible that 4-Fluoro-2-isopropoxyaniline could serve a similar role as a versatile synthetic
intermediate.

The potential utility of fluorinated anilines in drug design is highlighted by their incorporation
into compounds targeting various diseases. For example, derivatives of 2-fluoroaniline have
been used in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs)[6].

Safety and Handling

Safety data sheets for 4-Fluoro-2-isopropoxyaniline hydrochloride provide essential
information for its safe handling.
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Hazard Statement Precautionary Statement

Harmful if swallowed Wash hands thoroughly after handling.

Wear protective gloves/protective clothing/eye

Causes skin irritation ) )
protection/face protection.

IF IN EYES: Rinse cautiously with water for
Causes serious eye irritation several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.

Avoid breathing
May cause respiratory irritation dust/fume/gas/mist/vapors/spray. Use only
outdoors or in a well-ventilated area.

For detailed safety information, it is recommended to consult the material safety data sheet
(MSDS) provided by the supplier.

Conclusion

4-Fluoro-2-isopropoxyaniline hydrochloride is a chemical intermediate with potential
applications in drug discovery and organic synthesis. While there is a notable lack of in-depth
technical data and documented applications in the public domain, its structural features
suggest it could be a valuable building block for the synthesis of novel therapeutic agents.
Further research is warranted to fully elucidate its synthetic utility, reactivity, and potential
biological activities. This guide provides a summary of the currently available information and
suggests potential avenues for future investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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380430-47-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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